2-[2-(2,5-Dimethylanilino)-2-oxoethyl]isoquinolinium

• Molecular Formula: C19H19N2O+
• Molecular Weight: 291.4 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-isoquinolin-2-ium-2-ylacetamide
• InChI: InChI=1S/C19H18N2O/c1-14-7-8-15(2)18(11-14)20-19(22)13-21-10-9-16-5-3-4-6-17(16)12-21/h3-12H,13H2,1-2H3/p+1
• InChI Key: RJBQCQDSRBYZCP-UHFFFAOYSA-O
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C[N+]2=CC3=CC=CC=C3C=C2

Description

2-[2-(2,5-Dimethylanilino)-2-oxoethyl]isoquinolinium is a chemical compound that is commonly used in scientific research. It is also known as DAPI, which stands for 4',6-diamidino-2-phenylindole. DAPI is a fluorescent dye that is used to stain DNA in cells, making it a valuable tool for studying cell biology and genetics.

Mechanism of Action

DAPI binds to the minor groove of double-stranded DNA, causing a shift in the absorption and emission spectra of the dye. This results in fluorescence that can be detected using a fluorescence microscope or flow cytometer.
Biochemical and Physiological Effects:
DAPI is generally considered to be non-toxic to cells and has no known biochemical or physiological effects beyond its ability to bind to DNA.

Advantages and Limitations for Lab Experiments

One of the main advantages of DAPI is its high specificity for DNA, which allows for accurate visualization and quantification of DNA in cells. It is also relatively easy to use and does not require specialized equipment. However, DAPI is not suitable for live cell imaging, as it requires fixation and permeabilization of cells prior to staining. Additionally, DAPI staining can be affected by the presence of other fluorescent dyes or compounds that bind to DNA.

Future Directions

Future research on DAPI may focus on developing new methods for live cell imaging, as well as improving the specificity and sensitivity of the dye for DNA detection. Additionally, DAPI may be used in combination with other fluorescent dyes or imaging techniques to provide more detailed information about cellular processes and structures.

Synthesis Methods

DAPI is synthesized through a multi-step process that involves the reaction of 2,5-dimethylaniline with phosgene to form 2,5-dimethylisocyanate. The isocyanate is then reacted with isoquinoline to form the final product, 2-[2-(2,5-Dimethylanilino)-2-oxoethyl]isoquinolinium.

Scientific Research Applications

DAPI is widely used in scientific research to stain DNA in cells. It is commonly used in fluorescence microscopy to visualize the location and distribution of DNA within cells. DAPI is also used in flow cytometry to analyze the DNA content of cells, which can provide important information about cell cycle progression and cell proliferation.